Cas no 51471-08-0 (1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one)

• Product Name: 1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one
• CAS No: 51471-08-0
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD01444760
• CID: 383967
• PubChem ID: 280226
• Update Time: 2025-06-13

1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-6,7-dihydro-1H-indol-4(5H)-one
• 1,5,6,7-tetrahydro-1-methyl-4H-Indol-4-one
• 1-methyl-6,7-dihydro-5H-indol-4-one
• 4H-Indol-4-one,1,5,6,7-tetrahydro-1-methyl-
• 6,7-Dihydro-1-methyl-1H-indol-4(5H)-one
• 1-methyl-1,5,6,7-tetrahydro-4h-indol-4-one
• 1-methyl-1,5,6,7-tetrahydroindol-4-one
• 1-methyl-1,5,6,7-tetrahydro-indol-4-one
• 1-methyl-4,5
• 1-methyl-4-oxo-4,5,6,7-tetrahydroindole
• 5,6-dihydro-1-methylindol-4(7H)-one
• AC1L5RWU
• AC1Q6JHF
• CTK4J4295
• N-methyl-1,5,6,7-tetrahydro-4H-indole-4-one
• NSC131678
• SureCN1266405
• 1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one
• J-518151
• SCHEMBL1266405
• AS-54614
• SC1931
• SY020541
• NSC-131678
• BCA47108
• A871274
• AKOS004907162
• CS-W002774
• FT-0685769
• 4H-Indol-4-one, 1,5,6,7-tetrahydro-1-methyl-
• AB09129
• 1-methyl-1,5,6,7-tetrahydroindol4-one
• DZQFXLPORSTNMP-UHFFFAOYSA-N
• DTXSID20299631
• MFCD01444760
• 1-METHYL-6,7-DIHYDROINDOL-4(5H)-ONE
• 51471-08-0
• AMY33949
• NSC 131678
• DB-071355

• MDL： MFCD01444760
• Inchi： 1S/C9H11NO/c1-10-6-5-7-8(10)3-2-4-9(7)11/h5-6H,2-4H2,1H3
• InChI Key： DZQFXLPORSTNMP-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1C=CN2C

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.17
• Melting Point: 84-86℃
• Boiling Point: 276 ºC
• Flash Point: 121 ºC
• Refractive Index: 1.598
• PSA: 22
• LogP: 1.54410

1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one

Exploring 1-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one (CAS No. 51471-08-0): Properties, Applications, and Innovations

1-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one (CAS No. 51471-08-0) is a versatile heterocyclic compound with a unique structural framework, combining indole and ketone functionalities. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its tetrahydroindole core and methyl-substituted nitrogen make it a valuable intermediate in organic synthesis, particularly for designing compounds with neurological or antimicrobial properties.

In recent years, the demand for 1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one has surged, driven by its role in developing novel drug candidates and crop protection agents. Researchers are exploring its derivatives for their potential to modulate serotonin receptors, a hot topic in mental health therapeutics. Meanwhile, sustainability-focused studies investigate its use in green chemistry applications, aligning with global trends toward eco-friendly synthesis methods.

The compound’s CAS No. 51471-08-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-value chemical synthesis. Analytical techniques like NMR and HPLC confirm its purity, a critical factor for precision applications. As synthetic methodologies evolve, innovations such as catalyzed hydrogenation and flow chemistry are being applied to optimize its production, reducing waste and improving yields.

Beyond pharmaceuticals, 1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one is studied for its flavor and fragrance potential, with its ketone group contributing to unique olfactory profiles. This dual utility—medicinal and industrial—positions it as a compound of interdisciplinary interest. Future research may unlock further applications in material science, such as organic semiconductors or polymer additives.

For researchers and manufacturers, understanding the stability and reactivity of this compound under varying conditions is essential. Storage recommendations typically emphasize protection from light and moisture to preserve its integrity. As regulatory landscapes evolve, compliance with REACH and other standards ensures its safe handling and commercial viability.

In summary, 1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one (CAS No. 51471-08-0) exemplifies the convergence of innovation and practicality in modern chemistry. Its adaptability across sectors—from life sciences to sustainable manufacturing—makes it a compelling subject for ongoing exploration and investment.